![molecular formula C17H21NO5 B1228212 Anisodine](/img/structure/B1228212.png)
Anisodine
Overview
Description
Anisodine is a natural product found in Anisodus tanguticus with data available.
Scientific Research Applications
Cardiovascular and Respiratory Effects
Research by Liu et al. (2020) investigated the safety profiles of Anisodine hydrobromide, particularly its effects on the cardiorespiratory systems in dogs. They found that Anisodine could have adverse effects on these systems at doses above 0.4 mg/kg, while a dose of 0.1 mg/kg appeared safe (Liu, Wang, Wan, & Yang, 2020).
Neuroprotective Effects
Liu et al. (2015) examined the neuroprotective potential of Compound Anisodine (CA) in a mouse model with chronic ocular hypertension. They found that CA significantly protected retinal ganglion cells, suggesting a neuroprotective role (Liu, Chen, Shen, & Jiang, 2015).
Metabolic Analysis
Chen et al. (2007) conducted a study to identify in vivo and in vitro metabolites of Anisodine using liquid chromatography-tandem mass spectrometry. They found various metabolites in feces, urine, and plasma, providing insights into Anisodine's metabolism (Chen, Chen, Du, & Han, 2007).
Synthesis and Activity
Chang et al. (2006) reported an efficient approach to the asymmetric total synthesis of (-)-Anisodine, highlighting its cholinergic activity (Chang, Xie, Wang, Ma, Cheng, & Xie, 2006).
Treatment of Optic Nerve Contusion
Wang et al. (2012) explored the efficacy of Anisodine combined with cytidine-5'-diphosp-bocholine in treating early optic nerve contusion. Their findings indicated a significant improvement in visual acuity with this treatment combination (Wang, Huang, Zhang, Jiang, & Huang, 2012).
Effects on Cell Proliferation and Calcium Overload
Wang et al. (2017) studied the effects of Compound Anisodine on rat retinal progenitor cells and brain neural stem cells under hypoxic conditions. They discovered that Anisodine improved cell viability and inhibited calcium overload, suggesting its role in neuroprotection (Wang, Gao, Luo, & Kang, 2017).
Treatment of Central Serous Chorioretinopathy
Li-hua (2008) conducted a study on the effect and safety of compound Anisodine injection in treating central serous chorioretinopathy (CSC), demonstrating its potential in improving visual functions (Li-hua, 2008).
properties
IUPAC Name |
(9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl) 2,3-dihydroxy-2-phenylpropanoate | |
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InChI |
InChI=1S/C17H21NO5/c1-18-12-7-11(8-13(18)15-14(12)23-15)22-16(20)17(21,9-19)10-5-3-2-4-6-10/h2-6,11-15,19,21H,7-9H2,1H3 | |
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InChI Key |
JEJREKXHLFEVHN-UHFFFAOYSA-N | |
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Canonical SMILES |
CN1C2CC(CC1C3C2O3)OC(=O)C(CO)(C4=CC=CC=C4)O | |
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Molecular Formula |
C17H21NO5 | |
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Molecular Weight |
319.4 g/mol | |
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Product Name |
CID 4105431 |
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